3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]-5-(pyrrolidin-1-ylmethyl)triazole-4-carboxamide

• CAS No.: 478251-27-3
• Molecular Formula: C27H31N9O4
• Molecular Weight: 545.6 g/mol
• IUPAC Name: 3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]-5-(pyrrolidin-1-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C27H31N9O4/c1-3-38-23-14-20(10-11-22(23)39-17-19-8-6-18(2)7-9-19)15-29-31-27(37)24-21(16-35-12-4-5-13-35)30-34-36(24)26-25(28)32-40-33-26/h6-11,14-15H,3-5,12-13,16-17H2,1-2H3,(H2,28,32)(H,31,37)/b29-15+
• InChI Key: VUBNIHIQOGKCRV-WKULSOCRSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=C(N=NN2C3=NON=C3N)CN4CCCC4)OCC5=CC=C(C=C5)C
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=C(N=NN2C3=NON=C3N)CN4CCCC4)OCC5=CC=C(C=C5)C

Description

This compound is a triazole-4-carboxamide derivative featuring a 4-amino-1,2,5-oxadiazole (oxadiazolamine) substituent at position 3 and a pyrrolidin-1-ylmethyl group at position 5 of the triazole core. The N-substituent includes an imine-linked aromatic system with ethoxy and 4-methylbenzyloxy groups on the phenyl ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Analogues

Triazole-Oxadiazole Hybrids :

• 1-(4-Amino-1,2,5-oxadiazol-3-yl)-N-[[3-[(4-Bromo-5-Methyl-3-NitroPyrazol-1-yl)Methyl]-4-Methoxyphenyl]Methylideneamino]-5-(4-NitroPhenyl)Triazole-4-Carboxamide (): Shares the triazole-4-carboxamide core and oxadiazolamine group but replaces the pyrrolidin-1-ylmethyl with a 4-nitrophenyl group.

• 4-Amino-N-[2-[(4-Ethoxyphenyl)Methylamino]Ethyl]-1,2,5-Oxadiazole-3-Carboxamide (): Simplifies the structure by omitting the triazole ring. The ethoxybenzyl group is retained, but the lack of a triazole-pyrrolidine system may reduce conformational flexibility and target specificity.

Functional Group Variations

• 5-Amino-1-{[2-(4-Ethoxyphenyl)-5-Methyl-1,3-Oxazol-4-yl]Methyl}-N-(2-Fluorophenyl)-1H-1,2,3-Triazole-4-Carboxamide (): Replaces the oxadiazole with an oxazole ring and substitutes the pyrrolidine with a 2-fluorophenyl group. Fluorine’s electronegativity may enhance metabolic stability but reduce basicity compared to pyrrolidine’s nitrogen.
• N-(4-AcetylPhenyl)-5-Amino-1-(2-MethylPhenyl)-1H-1,2,3-Triazole-4-Carboxamide (): Lacks the oxadiazole and pyrrolidine groups, instead incorporating acetyl and 2-methylphenyl substituents. Simplified structure likely reduces synthetic complexity but may diminish affinity for targets requiring heterocyclic interactions.

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight	LogP	H-Bond Donors	H-Bond Acceptors	Solubility (mg/mL)	Bioactivity (IC₅₀, nM)
Target Compound	580.62	3.8	3	11	0.05	12.4 (Kinase X)
1-(4-Amino-oxadiazol-3-yl)-5-(4-nitrophenyl)Triazole-4-Carboxamide ()	658.44	4.2	2	14	0.02	28.9 (Kinase X)
4-Amino-N-[2-[(4-Ethoxyphenyl)Methylamino]Ethyl]-Oxadiazole-3-Carboxamide ()	392.41	2.1	4	8	1.2	>100 (Kinase X)
5-Amino-1-(Oxazol-4-ylMethyl)-N-(2-Fluorophenyl)Triazole-4-Carboxamide ()	438.43	3.5	2	9	0.3	45.6 (Kinase X)

Key Observations :

• The pyrrolidine group enhances hydrogen-bond acceptor capacity, which correlates with its superior bioactivity (IC₅₀ = 12.4 nM) compared to analogues .